4,5-Dimethoxy-2-nitrobenzyl-8-bromo-cgmp
4,5-Dimethoxy-2-nitrobenzyl-8-bromo-cgmp
Brand Name:
Vulcanchem
CAS No.:
177592-89-1
VCID:
VC20904335
InChI:
InChI=1S/C19H20BrN6O11P/c1-33-12-3-8(10(26(29)30)5-13(12)34-2)6-35-38(31,32)36-7-9-4-11(27)17(37-9)25-15-14(22-18(25)20)16(28)24-19(21)23-15/h3-5,9,17,27H,6-7H2,1-2H3,(H,31,32)(H3,21,23,24,28)/t9-,17+/m0/s1
SMILES:
COC1=C(C=C(C(=C1)COP(=O)(O)OCC2C=C(C(O2)N3C4=C(C(=O)NC(=N4)N)N=C3Br)O)[N+](=O)[O-])OC
Molecular Formula:
C19H20BrN6O11P
Molecular Weight:
619.3 g/mol
4,5-Dimethoxy-2-nitrobenzyl-8-bromo-cgmp
CAS No.: 177592-89-1
Cat. No.: VC20904335
Molecular Formula: C19H20BrN6O11P
Molecular Weight: 619.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 177592-89-1 |
|---|---|
| Molecular Formula | C19H20BrN6O11P |
| Molecular Weight | 619.3 g/mol |
| IUPAC Name | [(2S,5R)-5-(2-amino-8-bromo-6-oxo-1H-purin-9-yl)-4-hydroxy-2,5-dihydrofuran-2-yl]methyl (4,5-dimethoxy-2-nitrophenyl)methyl hydrogen phosphate |
| Standard InChI | InChI=1S/C19H20BrN6O11P/c1-33-12-3-8(10(26(29)30)5-13(12)34-2)6-35-38(31,32)36-7-9-4-11(27)17(37-9)25-15-14(22-18(25)20)16(28)24-19(21)23-15/h3-5,9,17,27H,6-7H2,1-2H3,(H,31,32)(H3,21,23,24,28)/t9-,17+/m0/s1 |
| Standard InChI Key | BUTRLBCVZQNKNV-HUTHGQBESA-N |
| Isomeric SMILES | COC1=C(C=C(C(=C1)COP(=O)(O)OC[C@@H]2C=C([C@@H](O2)N3C4=C(C(=O)N=C(N4)N)N=C3Br)O)[N+](=O)[O-])OC |
| SMILES | COC1=C(C=C(C(=C1)COP(=O)(O)OCC2C=C(C(O2)N3C4=C(C(=O)NC(=N4)N)N=C3Br)O)[N+](=O)[O-])OC |
| Canonical SMILES | COC1=C(C=C(C(=C1)COP(=O)(O)OCC2C=C(C(O2)N3C4=C(C(=O)N=C(N4)N)N=C3Br)O)[N+](=O)[O-])OC |
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